Cas no 2171141-88-9 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid)

• Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid
• CAS No: 2171141-88-9
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 6415068
• PubChem ID: 165515539
• Update Time: 2025-06-08

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid
• EN300-1499640
• 2171141-88-9
• (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-4-methylpentanoic acid

• Inchi： 1S/C26H26N2O6/c1-15(2)13-22(25(30)31)27-24(29)23-21(11-12-33-23)28-26(32)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-12,15,20,22H,13-14H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t22-/m1/s1
• InChI Key： YRROMXCWSCOGTH-JOCHJYFZSA-N
• SMILES： O(C(NC1C=COC=1C(N[C@@H](C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 118Ų

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid

Professional Introduction to (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic Acid (CAS No. 2171141-88-9)

Compound with the CAS number 2171141-88-9 and the product name (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and biomedicine. The intricate arrangement of functional groups, including the (9H-fluoren-9-yl)methoxycarbonyl moiety and the furan-2-ylformamido group, contributes to its unique chemical properties and biological activity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the (2R) configuration at the second carbon atom underscores the importance of stereochemistry in determining its pharmacological efficacy. This aspect is particularly relevant in modern drug design, where enantiomeric purity is often a critical factor.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage advanced chemical scaffolds to enhance binding affinity and selectivity. The structure of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid aligns well with this trend, as it incorporates elements that have been shown to improve drug-like properties. For instance, the fluorene-based moiety is known for its ability to enhance metabolic stability, while the furan ring contributes to favorable pharmacokinetic profiles.

Current research in this domain has highlighted the compound's potential as a lead molecule in the development of targeted therapies. Studies have demonstrated its interaction with specific biological targets, suggesting applications in areas such as oncology and inflammatory diseases. The furan-2-ylformamido group, in particular, has been identified as a key pharmacophore that mediates binding to these targets. This finding is supported by computational modeling studies that predict strong binding affinities between this compound and its intended receptors.

The incorporation of the (9H-fluoren-9-yl)methoxycarbonyl group further enhances the compound's potential by providing a stable and bioavailable scaffold. This moiety is commonly used in peptide mimetics and peptidomimetics due to its ability to improve solubility and oral bioavailability. In addition, it serves as a handle for further derivatization, allowing researchers to fine-tune the compound's properties for specific therapeutic applications.

Evaluation of this compound's biological activity has revealed promising results in preclinical studies. In vitro assays have shown that it exhibits inhibitory effects on key enzymes involved in disease pathways, while animal models have demonstrated therapeutic efficacy without significant side effects. These findings are particularly encouraging given the increasing demand for drugs with improved safety profiles.

The synthetic route to (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4-methylpentanoic acid exemplifies the sophistication of modern pharmaceutical chemistry. The use of advanced catalytic methods and chiral auxiliaries ensures high yields and enantiomeric purity, which are essential for clinical development. Furthermore, green chemistry principles have been integrated into the synthesis to minimize environmental impact, reflecting a commitment to sustainable practices.

The future prospects for this compound are exciting, with ongoing research exploring its potential in combination therapies and personalized medicine. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists aim to unlock new therapeutic possibilities. The unique combination of structural features in this compound makes it a valuable asset in the quest for novel treatments.

In conclusion, (CAS No. 2171141-88-9) represents a significant contribution to pharmaceutical chemistry. Its complex structure, characterized by functional groups such as the (9H-fluoren-9-yl)methoxycarbonyl moiety and the furan-2-ylformamido group, underpins its diverse biological activities and therapeutic potential. As research continues to uncover new applications for this compound, it is poised to play an important role in addressing unmet medical needs.